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Compound of Interest

Compound Name: Dodecahydroterphenyl!

Cat. No.: B1344602

For researchers, scientists, and drug development professionals operating in high-vacuum
environments, the selection of an appropriate vacuum pump fluid is critical to achieving desired
pressure levels and maintaining a clean, contaminant-free system. This guide provides a
detailed comparison of two commonly discussed fluids: dodecahydroterphenyl (often referred
to as hydrogenated terphenyl) and Santovac 5, a polyphenyl ether. While both are utilized in
demanding temperature and pressure conditions, their performance characteristics in high-
vacuum systems differ significantly.

This comparison delves into their chemical nature, key performance metrics under vacuum,
and the standardized experimental protocols used to evaluate such fluids. The information
presented is intended to guide users in selecting the optimal fluid for their specific high-vacuum
application.

Chemical Composition and Primary Applications

Santovac 5 is an isomeric mixture of five-ring polyphenyl ethers.[1] Its molecular structure is
designed for very low volatility and exceptional thermal and chemical stability.[1] These
properties make it a premier choice for diffusion pump fluids in applications demanding ultra-
high vacuum (UHV) conditions, such as mass spectrometry, semiconductor manufacturing, and
aerospace research.[2]
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Dodecahydroterphenyl, on the other hand, is a partially hydrogenated terphenyl. It is part of a

broader class of hydrogenated terphenyls, which are complex mixtures of isomers with varying

degrees of hydrogenation.[3] These fluids are primarily engineered as high-temperature heat

transfer fluids due to their excellent thermal stability.[3] While they possess low volatility

compared to mineral oils, their application as a primary high-vacuum fluid is less common.

Quantitative Performance Data

The suitability of a fluid for high-vacuum applications is primarily determined by its vapor

pressure, thermal stability, and backstreaming characteristics. The following table summarizes

the key quantitative data for Santovac 5 and a common formulation of hydrogenated terphenyl.

Property

Dodecahydroterphenyl
(Partially Hydrogenated
Terphenyl)

Santovac 5 (Polyphenyl
Ether)

Vapor Pressure @ 25°C

~9.75 x 10-2 Torr (13 Pa)

4 x 10-10 Torr

Ultimate Pressure Achievable

Not typically used for UHV

applications

Down to 10-10 Torr range

Thermal Stability

High (Maximum operating
temperature as a heat transfer
fluid: ~345°C)

Very High (Thermally stable up
to 465°C)

Chemical Structure

Mixture of partially
hydrogenated terphenyl

isomers

Isomeric mixture of five-ring

polyphenyl ethers

Primary Application

High-temperature heat transfer
fluid

Ultra-high vacuum diffusion

pump fluid

Performance in High-Vacuum Environments

Vapor Pressure and Ultimate Vacuum:

The most critical differentiator between these two fluids for high-vacuum applications is their

vapor pressure. Santovac 5 exhibits an exceptionally low vapor pressure of 4 x 10-10 Torr at

room temperature.[1] This characteristic is fundamental to its ability to achieve ultra-high
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vacuum levels, with systems using Santovac 5 capable of reaching pressures in the 10-10 Torr
range.[2]

In contrast, the vapor pressure of partially hydrogenated terphenyl is significantly higher, in the
range of 10-2 Torr at the same temperature. This inherently limits the ultimate vacuum that can
be achieved in a system using this fluid.

Backstreaming:

Backstreaming, the migration of pump fluid molecules back into the vacuum chamber, is a
major source of contamination. Fluids with lower vapor pressure, like Santovac 5, generally
exhibit lower backstreaming tendencies.[2] This is crucial in sensitive applications such as
surface science and semiconductor processing, where molecular contamination can
compromise experimental results or device performance. While specific backstreaming data for
dodecahydroterphenyl in a vacuum pump is not readily available, its higher vapor pressure
suggests a greater propensity for backstreaming compared to Santovac 5.

Thermal Stability:

Both fluids demonstrate high thermal stability. Hydrogenated terphenyls are designed to
operate at continuous high temperatures in heat transfer systems.[3] Santovac 5 is also
renowned for its thermal robustness, resisting degradation at the high temperatures found
within diffusion pumps.[1] However, for UHV applications, the stability of Santovac 5 at
operating temperatures, coupled with its low vapor pressure, makes it the superior choice.

Experimental Protocols

The evaluation of fluids for high-vacuum applications follows standardized experimental
protocols to ensure accurate and reproducible data. Key performance parameters are
measured using the following methodologies:

1. Vapor Pressure Measurement:

The vapor pressure of low-volatility fluids is typically measured using a Knudsen effusion
method or a capacitance diaphragm gauge in a static or dynamic system. The experimental
setup involves heating a sample of the fluid in a vacuum chamber and measuring the resulting
pressure.
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2. Ultimate Pressure and Pumping Speed Measurement (ISO 21360-1):

The performance of a vacuum pump using a specific fluid is determined according to
international standards such as ISO 21360-1.[4][5][6] This standard outlines several methods

for measuring key parameters:

o Throughput Method: A known, constant gas flow is introduced into the pump inlet, and the

resulting pressure is measured. This allows for the calculation of the pumping speed (volume

flow rate).[4]

» Orifice Method: This method is used for very low pressures (high and ultra-high vacuum) and

involves measuring the pressure difference across a calibrated orifice separating two

chambers.[4]

o Pump-down Method: The time taken to evacuate a known volume from a starting pressure to

a target pressure is measured to determine the pumping speed.[4]

The ultimate pressure of the pump with the test fluid is the base pressure achieved after a

prolonged pumping time with no gas inlet.

Fluid Properties
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determines influences felated to degrpdation affects efficiency

Y

Hi§h—Vacuurn Performance Metrics

Ultimate Pressure

Backstreaming/Contamination

—» Pumping Speed

Application Suitability

g Suitability for UHV

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.standards.govt.nz/shop/iso-21360-12020
https://www.youtube.com/watch?v=Uj_IuvFubU4
https://cdn.standards.iteh.ai/samples/79940/1724ed7db3de47c8b8a6a2e00df24b64/ISO-21360-1-2020.pdf
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.standards.govt.nz/shop/iso-21360-12020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page
Logical relationship of key performance indicators for high-vacuum fluids.
3. Backstreaming Measurement:

Backstreaming can be quantified using a quartz crystal microbalance (QCM) placed in the
vacuum chamber. The QCM's resonant frequency changes as molecules from the pump fluid
condense on its surface, allowing for a precise measurement of the mass accumulation rate.

4. Thermal Stability Analysis:

Thermogravimetric analysis (TGA) is a common method to determine the thermal stability of a
fluid. A sample is heated at a controlled rate in an inert atmosphere, and its mass is
continuously monitored. The temperature at which significant mass loss occurs indicates the
onset of thermal decomposition.

Experimental Workflow for Fluid Evaluation

Pump Performance Test Backstreaming
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Experimental workflow for evaluating high-vacuum pump fluids.

Conclusion
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For demanding high-vacuum applications where achieving the lowest possible pressures and
maintaining a pristine environment are paramount, Santovac 5 is the demonstrably superior
choice. Its five-ring polyphenyl ether chemistry results in an extremely low vapor pressure,
which directly translates to the ability to achieve ultra-high vacuum and minimizes the risk of
system contamination from backstreaming.

Dodecahydroterphenyl (partially hydrogenated terphenyl) is an excellent high-temperature
heat transfer fluid with notable thermal stability. However, its significantly higher vapor pressure
makes it unsuitable for applications requiring high or ultra-high vacuum. For researchers and
professionals in drug development and other sensitive fields, the selection of a fluid like
Santovac 5, which is specifically designed for UHV environments, is essential for reliable and
accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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